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Abstract

This technical guide provides a detailed overview of 2-Bromo-2',4'-dichloroacetophenone, a
key chemical intermediate in the synthesis of various pharmaceutical and agrochemical
compounds. This document outlines its chemical and physical properties, provides detailed
experimental protocols for its synthesis, and illustrates its primary synthetic applications. The
information is intended to support researchers and professionals in chemistry and drug
development in their understanding and utilization of this versatile compound.

Core Chemical and Physical Properties

2-Bromo-2',4'-dichloroacetophenone is a halogenated aromatic ketone.[1] At room
temperature, it typically appears as a white to off-white or brown crystalline powder or a low-
melting solid.[2][3][4] Its chemical structure features a phenyl ring substituted with two chlorine
atoms and a bromoacetyl group, which makes it a reactive alkylating agent and a valuable
precursor in organic synthesis.[1][2]
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Table 1: Chemical Identifiers and Molecular Properties

Identifier

Value

CAS Number

2631-72-3[5][6][7]

Molecular Formula

CsHsBrCl20[5][7]

Molecular Weight 267.93 g/mol [5][7]
IUPAC Name 2-bromo-1-(2,4-dichlorophenyl)ethanone[8]
2,4-Dichlorophenacyl bromide, a-Bromo-2',4'-
Synonyms )
dichloroacetophenone[2][9]
InChl Key DASJDMQCPIDJIF-UHFFFAOYSA-N
SMILES Clclcec(c(Clcl)C(=0)CBr

Table 2: Physical and Spectroscopic Properties

Property Value

Melting Point 25-29 °C[4]

Boiling Point 103-106 °C (at 0.4 Torr)[1][4]

Density ~1.695 g/cm?3 (predicted)[9]
Sparingly soluble in water; Soluble in organic

Solubility solvents like acetone, ethanol, dichloromethane,
and chloroform.[1][3]

Appearance White to brown low melting solid.[4]

Experimental Protocols for Synthesis

The synthesis of 2-Bromo-2',4'-dichloroacetophenone is typically achieved through the a-

bromination of 2',4'-dichloroacetophenone. Below are two detailed experimental protocols.

Protocol 1: Bromination using Bromine in Methanol
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This method involves the direct bromination of 2',4'-dichloroacetophenone using elemental
bromine in a methanol solvent.

Procedure:

¢ In a suitable reaction vessel, dissolve 50.5 g (0.267 mol) of 2',4'-dichloroacetophenone in
100 g of methanol.

o While maintaining the reaction temperature between 45 to 50°C, add 43.4 g (0.267 mol) of
bromine dropwise to the solution.

 After the addition is complete, evaporate the methanol under reduced pressure.
o Dissolve the resulting concentrate in 120 g of toluene.
e Wash the toluene solution three times with 100 ml of water.

« Distill off the toluene under reduced pressure to obtain crude 2-bromo-2',4'-
dichloroacetophenone as a brown oil (yield: 68.0 g, 0.254 mol).[5]

Protocol 2: Bromination using N-Bromosuccinimide
(NBS)

This protocol utilizes N-bromosuccinimide as the brominating agent, which is often preferred for
its milder reaction conditions and higher selectivity.

Procedure:

 In areaction flask, prepare a stirred solution of 2',4'-dichloroacetophenone (0.37 mol) in 40
mL of acetonitrile.

e Slowly add N-bromosuccinimide (0.37 mmol) to the solution and continue stirring for 10-15
minutes.

e Add p-toluenesulfonic acid (p-TsOH) (0.74 mmol) to the mixture.

» Heat the reaction mixture to reflux for 4-5 hours, monitoring the progress by thin-layer
chromatography (TLC).
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e Once the reaction is complete, cool the mixture to room temperature.
» Wash the reaction mixture with a saturated sodium bicarbonate solution.
o Extract the product with ethyl acetate (3 x 20 mL).

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure.

» Purify the crude product by silica gel column chromatography using a mixture of ethyl
acetate and hexane (4:96, v/v) as the eluent to obtain pure 2-bromo-2',4'-
dichloroacetophenone.[2][6]

Synthetic Applications and Logical Workflow

2-Bromo-2',4'-dichloroacetophenone is a crucial intermediate in the synthesis of various
pharmaceuticals, particularly antifungal agents such as isoconazole and ketoconazole.[10][11]
It is also utilized in the manufacturing of certain agrochemicals.[1] The reactivity of the a-bromo
group allows for nucleophilic substitution reactions, which is the key step in the construction of
more complex molecules.

The following diagram illustrates the logical workflow of the synthesis of 2-Bromo-2',4'-
dichloroacetophenone.

( 2',4'-Dichloroacetophenone a-Bromination

Nucleophilic
Bromine (Brz) T r 2-Bromo-2',4'™- Substitution Pharmaceutical & Agrochemical
in Methanol | dichloroacetophenone Intermediates

N-Bromosuccinimide (NBS)
& p-TsOH in Acetonitrile
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Caption: Synthesis workflow for 2-Bromo-2',4'-dichloroacetophenone.

Biological Activity and Potential Applications

While primarily used as a synthetic intermediate, some sources suggest potential biological
activities for 2-Bromo-2',4'-dichloroacetophenone. It has been mentioned to exhibit potent
inhibitory activity against erythrocytes and has been explored as an optical probe for detecting
phosphate groups in biological systems.[9] However, detailed studies and established signaling
pathways related to these activities are not extensively documented in the available literature.
Its role as a metabolite of the insecticide Bromfenvinphos has also been noted.[1][2] Further
research is required to fully elucidate its biological functions and mechanisms of action.

Safety and Handling

2-Bromo-2',4'-dichloroacetophenone is classified as a hazardous substance. It is toxic if
swallowed, causes skin irritation, and can lead to serious eye damage.[8] It may also cause
respiratory irritation.[8] Therefore, it is crucial to handle this compound with appropriate
personal protective equipment (PPE), including gloves, eye protection, and a dust mask, in a
well-ventilated area. It should be stored in an inert atmosphere, typically between 2-8°C.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-bromo-2%27%2C4%27-dichloroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-bromo-2%27%2C4%27-dichloroacetophenone
https://www.biosynth.com/p/FB19068/2631-72-3-2-bromo-24-dichloroacetophenone
https://patents.google.com/patent/CN107739373A/en
https://patents.google.com/patent/CN107739373A/en
https://patents.google.com/patent/CN107739373B/en
https://patents.google.com/patent/CN107739373B/en
https://www.benchchem.com/product/b130626/docs#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://www.benchchem.com/product/b130626/docs#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://www.benchchem.com/product/b130626/docs#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://www.benchchem.com/product/b130626/docs#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://www.benchchem.com/product/b130626?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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